Cas no 90068-71-6 (Hexanoic acid, 6-(pentylamino)-)

Hexanoic acid, 6-(pentylamino)- structure
90068-71-6 structure
Product Name:Hexanoic acid, 6-(pentylamino)-
CAS No:90068-71-6
MF:C11H23NO2
MW:201.305823564529
CID:794927
PubChem ID:13292397
Update Time:2025-04-19

Hexanoic acid, 6-(pentylamino)- Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid, 6-(pentylamino)-
    • 6-(pentylamino)hexanoic acid
    • AKOS013617457
    • SCHEMBL1976038
    • 90068-71-6
    • A1-05753
    • DTXSID10535196
    • Inchi: 1S/C11H23NO2/c1-2-3-6-9-12-10-7-4-5-8-11(13)14/h12H,2-10H2,1H3,(H,13,14)
    • InChI Key: CUEGAEYTMKZWSN-UHFFFAOYSA-N
    • SMILES: OC(CCCCCNCCCCC)=O

Computed Properties

  • Exact Mass: 201.172878976g/mol
  • Monoisotopic Mass: 201.172878976g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 10
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 49.3Ų
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd